Cas no 1092447-96-5 (2-Isopropoxy-3-methyl-benzoic acid)

2-Isopropoxy-3-methyl-benzoic acid structure
1092447-96-5 structure
Product Name:2-Isopropoxy-3-methyl-benzoic acid
CAS No:1092447-96-5
MF:C11H14O3
MW:194.227063655853
CID:2112905
Update Time:2023-08-04

2-Isopropoxy-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-isopropoxy-3-methylbenzoic acid
    • 2-isopropoxy-3-methyl-benzoic acid
    • JWJROCGWYJMKLG-UHFFFAOYSA-N
    • 3-methyl-2-(propan-2-yloxy)benzoic acid
    • 2-Isopropoxy-3-methyl-benzoic acid
    • Inchi: 1S/C11H14O3/c1-7(2)14-10-8(3)5-4-6-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
    • InChI Key: JWJROCGWYJMKLG-UHFFFAOYSA-N
    • SMILES: O(C1C(C(=O)O)=CC=CC=1C)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5
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